Ethyl 2,5-dichloro-4-methylphenylacetate
Overview
Description
Ethyl 2,5-dichloro-4-methylphenylacetate, also known as EDCMPA, is an organic compound belonging to the class of esters. It is a colorless liquid with a characteristic odor. It is used as a solvent in organic synthesis, as a reagent for the preparation of certain compounds, and as a reactant in various processes. It is also used as an analytical reagent for the determination of metals, and as a catalyst in certain reactions.
Mechanism of Action
The mechanism of action of Ethyl 2,5-dichloro-4-methylphenylacetate is not fully understood. It is known to act as a nucleophile, and it has been proposed that it may act as a Lewis base in certain reactions. It is also known to act as a catalyst in certain reactions, and it has been suggested that it may act as an acid in some reactions.
Biochemical and Physiological Effects
Ethyl 2,5-dichloro-4-methylphenylacetate has been found to have no significant biochemical or physiological effects in laboratory animals. It is not known to be toxic, and it has no known carcinogenic, mutagenic, or teratogenic effects.
Advantages and Limitations for Lab Experiments
The main advantage of using Ethyl 2,5-dichloro-4-methylphenylacetate in laboratory experiments is its low toxicity and lack of significant physiological effects. It is also relatively inexpensive and readily available. The main limitation of using Ethyl 2,5-dichloro-4-methylphenylacetate is that it is not very soluble in water, and it may be difficult to work with in aqueous solutions.
Future Directions
There are several potential future directions for the use of Ethyl 2,5-dichloro-4-methylphenylacetate in scientific research. These include the development of new methods for the synthesis of organic compounds, the development of new catalytic systems for the synthesis of pharmaceuticals, and the development of new methods for the determination of metals in solution. Additionally, further research into the mechanism of action of Ethyl 2,5-dichloro-4-methylphenylacetate could lead to the development of new applications for this compound.
Scientific Research Applications
Ethyl 2,5-dichloro-4-methylphenylacetate has been used in various scientific research applications, including the synthesis of organic compounds, the determination of metals in solution, and the catalytic synthesis of pharmaceuticals. It has also been used in the synthesis of polymers and in the preparation of monomers.
properties
IUPAC Name |
ethyl 2-(2,5-dichloro-4-methylphenyl)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12Cl2O2/c1-3-15-11(14)6-8-5-9(12)7(2)4-10(8)13/h4-5H,3,6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FDFCDYCFTCKEIO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=C(C=C(C(=C1)Cl)C)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12Cl2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2,5-dichloro-4-methylphenylacetate | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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